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Compound of Interest

Compound Name: 1,2,2,3-Tetrachloropropane

Cat. No.: B086103 Get Quote

1,2,2,3-Tetrachloropropane (CAS No. 13116-53-5) is a synthetic chlorinated hydrocarbon,

one of several isomers of tetrachloropropane.[1][2] Unlike its more extensively studied

counterpart, 1,2,3-trichloropropane (TCP), which is a recognized environmental contaminant

and carcinogen, 1,2,2,3-tetrachloropropane occupies a more niche role in industrial

chemistry.[3][4] Its primary significance lies in its function as a chemical intermediate,

particularly in the agrochemical sector for the synthesis of herbicides.[5] Due to its specific and

controlled industrial use, comprehensive research into its toxicology and environmental fate is

limited compared to TCP.

This guide provides a detailed review of the existing scientific and technical literature on

1,2,2,3-tetrachloropropane. It is designed for researchers and professionals in chemistry and

drug development, offering a consolidated view of its chemical properties, industrial

applications, known toxicological profile, and inferred environmental behavior. By synthesizing

available data and drawing logical comparisons with related compounds, this document aims to

provide a foundational understanding and highlight areas for future investigation.

Part 1: Physicochemical and Spectroscopic Profile
The environmental transport and chemical reactivity of 1,2,2,3-tetrachloropropane are

governed by its fundamental physicochemical properties. This data is crucial for designing

synthesis pathways, predicting environmental distribution, and developing analytical methods.
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Property Value Reference

Molecular Formula C₃H₄Cl₄ [1]

Molecular Weight 181.88 g/mol [6]

CAS Number 13116-53-5 [2]

Appearance
Colorless to light orange clear

liquid
[6]

Density 1.53 g/cm³ [6][7]

Boiling Point 179 °C [6][7]

Refractive Index 1.4990 - 1.5010 [6]

Synonyms Propane, 1,2,2,3-tetrachloro- [1]

Part 2: Synthesis and Industrial Application
The primary documented use of 1,2,2,3-tetrachloropropane is as a key intermediate in the

synthesis of the herbicide Diallate.[5] This application underscores its importance as a building

block in the production of effective agrochemicals. The high purity (assay ≥99.0%) of

commercially available 1,2,2,3-tetrachloropropane is critical for ensuring efficient reaction

progression and high-quality end products.[5]

While specific synthesis routes for 1,2,2,3-tetrachloropropane are not extensively detailed in

public literature, related patent documents provide context. For instance, the synthesis of 1,2,3-

trichloropropene has been described using a mixture of 1,1,2,2-tetrachloropropane and 1,2,2,3-
tetrachloropropane as a solvent for the chlorination of propyne.[8] This suggests that 1,2,2,3-
tetrachloropropane may be produced as part of a mixture of chlorinated propanes during the

chlorination of C3 hydrocarbon feedstocks.
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Diallate Herbicide Synthesis Workflow
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Potential Environmental Pathways for 1,2,2,3-Tetrachloropropane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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